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Compound of Interest

Compound Name: Me-Tet-PEG4-COOH

Cat. No.: B12375538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility characteristics of

Methyl-Tetrazine-PEG4-Carboxylic Acid (Me-Tet-PEG4-COOH), a critical heterobifunctional

linker used in bioconjugation, targeted drug delivery, and molecular imaging. Understanding the

solubility of this reagent in various solvents is paramount for its effective handling, storage, and

application in experimental workflows.

Core Chemical Properties Overview
Me-Tet-PEG4-COOH integrates three key functional moieties: a stable methyltetrazine group

for bioorthogonal "click" chemistry, a hydrophilic 4-unit polyethylene glycol (PEG) spacer, and a

terminal carboxylic acid for covalent linkage to amine-containing molecules.[1][2] The inclusion

of the PEG4 spacer is a deliberate design feature to significantly enhance the aqueous

solubility of the molecule and its subsequent conjugates, which is a crucial attribute for

biological applications.[1][3][4]

Quantitative Solubility Data
The following table summarizes the known quantitative and qualitative solubility data for Me-
Tet-PEG4-COOH in commonly used laboratory solvents. This data is essential for the

preparation of stock solutions and for designing robust experimental protocols.
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Solvent Solubility Concentration
Conditions &
Remarks

Reference(s)

Dimethyl

Sulfoxide

(DMSO)

Soluble
125 mg/mL

(261.77 mM)

Requires

sonication. It is

highly

recommended to

use fresh,

anhydrous

DMSO as the

compound is

hygroscopic.

Water Soluble ~5 mg/mL

The hydrophilic

PEG spacer

enhances

aqueous

solubility. For

optimal solubility,

it is

recommended to

use a buffer with

a pH above 6, as

the carboxylic

acid group

(predicted pKa ≈

4.28) will be

deprotonated

and more

soluble.

Dimethylformami

de (DMF)
Soluble

No specific data

available

Often used as an

alternative to

DMSO for

preparing stock

solutions.

Dichloromethane

(DCM)
Soluble

No specific data

available
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Tetrahydrofuran

(THF)
Soluble

No specific data

available

Chloroform Soluble ~5 mg/mL

Experimental Protocols
Detailed methodologies for preparing solutions of Me-Tet-PEG4-COOH are critical for ensuring

the reproducibility of experiments. Below are standard protocols for preparing stock and

working solutions.

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Me-Tet-PEG4-
COOH in anhydrous DMSO, which is a common starting point for most bioconjugation

reactions.

Materials:

Me-Tet-PEG4-COOH (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator water bath

Low-retention microcentrifuge tubes

Procedure:

Allow the vial of solid Me-Tet-PEG4-COOH to equilibrate to room temperature before

opening to prevent moisture condensation.

Add a sufficient volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mg/mL or 100 mM).
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Vortex the solution vigorously for 30 seconds.

If the compound is not fully dissolved, place the vial in a sonicator water bath and sonicate

for 5-10 minutes.

Visually inspect the solution to ensure all solid has dissolved. The solution should be clear.

Aliquot the stock solution into smaller, single-use volumes in low-retention tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of an Aqueous Working Solution
This protocol details the dilution of a DMSO stock solution into an aqueous buffer for immediate

use in a biological reaction.

Materials:

Me-Tet-PEG4-COOH stock solution in DMSO

Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

Vortex mixer

Procedure:

Thaw a single-use aliquot of the Me-Tet-PEG4-COOH DMSO stock solution.

While vortexing the aqueous buffer, slowly add the required volume of the DMSO stock

solution to achieve the final desired concentration.

Continue to vortex for another 30 seconds to ensure the solution is homogeneous.

Use the freshly prepared working solution immediately for your experiment.
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Visualizing Experimental Workflows and Molecular
Structure
The following diagrams, generated using Graphviz, illustrate key aspects of working with Me-
Tet-PEG4-COOH.

Solubility Testing Workflow for Me-Tet-PEG4-COOH

Sample Preparation

Equilibration

Phase Separation

Analysis

Add excess solid Me-Tet-PEG4-COOH
to a known volume of solvent

Agitate at constant temperature
(e.g., 24-48 hours)

Centrifuge to pellet
undissolved solid

Carefully collect the supernatant

Determine concentration using
a suitable analytical method

(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: A typical workflow for determining the solubility of Me-Tet-PEG4-COOH.
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Chemical Structure of Me-Tet-PEG4-COOH

Methyltetrazine Moiety PEG Spacer Carboxylic Acid

Me-Tetrazine PEG4
Linker

COOH
Linker

Click to download full resolution via product page

Caption: Functional components of the Me-Tet-PEG4-COOH molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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